Cas no 1909301-22-9 (rac-(1R,2R)-2-(oxolan-2-yl)cyclopropan-1-amine, oxalic acid, trans)

• Product Name: rac-(1R,2R)-2-(oxolan-2-yl)cyclopropan-1-amine, oxalic acid, trans
• CAS No: 1909301-22-9
• MF: C₉H₁₅NO₅
• MW: 217.219103097916
• CID: 5246501
• Update Time: 2025-06-26

rac-(1R,2R)-2-(oxolan-2-yl)cyclopropan-1-amine, oxalic acid, trans Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(oxolan-2-yl)cyclopropan-1-amine, oxalic acid, trans

• Inchi： 1S/C7H13NO.C2H2O4/c8-6-4-5(6)7-2-1-3-9-7;3-1(4)2(5)6/h5-7H,1-4,8H2;(H,3,4)(H,5,6)/t5-,6-,7?;/m1./s1
• InChI Key： HXMJGVYKDQYCFA-DXLXMOALSA-N
• SMILES： C(=O)(O)C(=O)O.N[C@@H]1C[C@@]1([H])C1OCCC1

Additional information on rac-(1R,2R)-2-(oxolan-2-yl)cyclopropan-1-amine, oxalic acid, trans

Rac-(1R,2R)-2-(Oxolan-2-Yl)cyclopropan-1-Amine, Oxalic Acid, Trans: A Comprehensive Overview

Rac-(1R,2R)-2-(oxolan-2-yl)cyclopropan-1-amine is a compound with the CAS number 1909301-22-9, and it is often associated with its counterion, oxalic acid, in the trans configuration. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields of chemistry and materials science. The molecule's structure, which includes a cyclopropane ring and an oxolane (tetrahydrofuran) moiety, contributes to its distinctive reactivity and physical properties.

The cyclopropane ring in rac-(1R,2R)-2-(oxolan-2-yl)cyclopropan-1-amine introduces significant ring strain, making it highly reactive under certain conditions. This strain can be exploited in various chemical reactions, such as ring-opening reactions, which are of particular interest in organic synthesis. Recent studies have highlighted the potential of this compound as a building block for constructing complex molecular architectures with tailored functionalities.

The oxolane (tetrahydrofuran) group attached to the cyclopropane ring adds another layer of complexity to the molecule. This group is known for its ability to participate in hydrogen bonding and other non-covalent interactions, which can influence the compound's solubility, stability, and reactivity. In combination with the cyclopropane ring, the oxolane group creates a unique chemical environment that has been explored in both academic and industrial settings.

The trans configuration of this compound plays a crucial role in determining its physical properties. Stereochemistry often has a profound impact on a molecule's behavior, and in this case, the trans arrangement of substituents around the cyclopropane ring can influence everything from melting points to reaction kinetics. Recent research has focused on how this stereochemistry affects the compound's ability to act as a chiral catalyst or ligand in asymmetric synthesis.

When paired with oxalic acid, the compound forms a salt that is stabilized by ion-dipole interactions. Oxalic acid is a dicarboxylic acid with strong hydrogen bonding capabilities, which can enhance the solubility and stability of the resulting salt. This combination has been studied for its potential use in crystal engineering and drug delivery systems, where controlling the physical properties of compounds is essential.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of rac-(1R,2R)-2-(oxolan-2-yl)cyclopropan-1-amine. Quantum mechanical calculations have revealed that the cyclopropane ring exhibits significant π-character due to its strained geometry. This characteristic makes it an attractive candidate for use in materials science applications such as organic semiconductors or nonlinear optical materials.

In addition to its structural properties, this compound has shown promise in biological applications. Preliminary studies suggest that it may exhibit bioactivity against certain enzymes or cellular pathways. However, further research is needed to fully understand its pharmacological profile and potential therapeutic applications.

The synthesis of rac-(1R,2R)-2-(oxolan-2-yl)cyclopropan-1-amine involves multi-step organic reactions that require precise control over stereochemistry and regioselectivity. Recent methodological developments have improved the efficiency and scalability of these syntheses, making it more accessible for both academic research and industrial applications.

In conclusion, rac-(1R,2R)-2-(oxolan-2-yl)cyclopropan-1-amine, oxalic acid salt (trans configuration) is a versatile compound with a rich structural chemistry that offers opportunities across multiple disciplines. Its unique properties make it an intriguing subject for ongoing research aimed at unlocking its full potential in areas ranging from organic synthesis to materials science.